Ethyl Paraben-13C6

• Molecular Formula: C9H10O3
• Molecular Weight: 172.13 g/mol
• InChI: InChI=1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3/i3+1,4+1,5+1,6+1,7+1,8+1
• InChIKey: NUVBSKCKDOMJSU-LSYAIDEBSA-N

Ethyl Paraben-13C6 Internal Standard

Ethyl Paraben-13C6 (CAS 2075718-25-9) is a stable isotope-labeled analog of ethylparaben (ethyl 4-hydroxybenzoate), in which all six carbon atoms of the aromatic ring are replaced with carbon-13 isotopes . Ethylparaben itself is a widely used antimicrobial preservative in cosmetics, pharmaceuticals, and food products [1]. The 13C6-labeled version serves exclusively as an internal standard or surrogate for isotope dilution mass spectrometry (IDMS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, enabling accurate quantification of ethylparaben and other parabens in complex biological and environmental matrices [2].

Workflow

Isotope dilution LC-MS/MS quantification

Selection

Ring-13C6 labeled; M+6 mass shift

Use Context

Bioanalysis, environmental monitoring, research matrices

• [1] Soni MG, Carabin IG, Burdock GA. Safety assessment of esters of p-hydroxybenzoic acid (parabens). Food Chem Toxicol. 2005;43(7):985-1015. View Source
• [2] Benítez-Villalba JC, Zafra-Gómez A, Dorival-García N, Camino-Sánchez FJ, Cantarero S, Vílchez JL. Ultra-performance liquid chromatography MS/MS method for the determination of parabens in compost from sewage sludge: comparison of the efficiency of two extraction techniques. J Sep Sci. 2013;36(16):2635-45. DOI: 10.1002/jssc.201300318. View Source

Why Unlabeled Ethyl Paraben Cannot Substitute

Unlabeled ethylparaben (CAS 120-47-8) cannot be substituted for Ethyl Paraben-13C6 in mass spectrometry-based quantitative workflows because the analytical signal from unlabeled analyte is indistinguishable from that of endogenous or matrix ethylparaben [1]. In LC-MS/MS quantification, isotopically labeled internal standards are essential to correct for matrix effects, ion suppression/enhancement, and extraction recovery variability [2]. While deuterated (2H-labeled) analogs are available for some compounds, 13C-labeled internal standards exhibit more consistent chromatographic co-elution and ionization behavior with their native counterparts than deuterated analogs [3]. For ethylparaben specifically, the ring-13C6 labeling pattern provides a mass shift of M+6 that avoids isotopic overlap with natural abundance 13C contributions, ensuring unambiguous mass spectrometric differentiation from the native analyte .

• Matrix effect Unlabeled ethylparaben cannot correct for ion suppression/enhancement; quantification accuracy may be compromised in complex matrices without isotope-labeled internal standard.
• Co-elution 13C-labeled internal standards typically show more consistent chromatographic retention alignment than deuterated analogs; deuterated forms may exhibit retention time shifts that affect ionization reproducibility.
• Specificity M+6 mass shift avoids isotopic overlap with natural abundance 13C, whereas unlabeled or low-enrichment standards may produce isotopic cross-talk, reducing differentiation from endogenous analyte.

• [1] Varela-Martínez DA, González-Sálamo J, González-Curbelo MÁ, Hernández-Borges J. Quick, easy, cheap, effective, rugged, and safe (QuEChERS) extraction. In: Liquid-Phase Extraction. Elsevier; 2020:399-437. View Source
• [2] Restek. Choosing an Internal Standard. 2015. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Differentiation Evidence vs. Paraben Analogs

Isotopic Stability vs. Deuterated Standards

Ethyl Paraben-13C6 achieves 99 atom% 13C isotopic enrichment on the aromatic ring, whereas deuterated (2H-labeled) paraben internal standards are more susceptible to hydrogen-deuterium exchange during sample preparation and ionization, which can compromise quantification accuracy . Literature indicates that 13C-labeled internal standards mimic native analyte behavior more faithfully than 2H-labeled analogs, particularly regarding chromatographic retention time alignment and electrospray ionization response [1].

Isotopic stability vs. deuterated

Class-level inference

99 atom% 13C; ring-13C6 (M+6); no H/D exchange

Supports isotopic fidelity review; class-level comparison with 2H-labeled IS

Data to verify; no direct head-to-head study for this compound

Evidence Dimension	Isotopic labeling stability and analytical fidelity
Target Compound Data	99 atom% 13C; ring-13C6 labeling (mass shift M+6); no H/D exchange
Comparator Or Baseline	Deuterated (2H-labeled) internal standards; susceptible to H/D exchange
Quantified Difference	Not quantifiable as direct head-to-head data for this specific compound; inference drawn from class-level evidence on 13C vs 2H internal standards
Conditions	Class-level comparison of 13C-labeled versus 2H-labeled internal standards in LC-ESI-MS/MS applications

Why This Matters

Higher isotopic fidelity reduces analytical variability and improves long-term method reproducibility, critical for regulatory submissions and multi-laboratory studies.

• [1] Table 2. Isotope labeled internal standard: According to literature 13C-labelled IS mimes better than 2H-labelled IS the target analyte. View Source

Method Sensitivity in Compost

Using Ethyl Paraben (ring-13C6 labeled) as internal standard, a validated UPLC-MS/MS method achieved limits of quantification (LOQ) ranging from 10 to 23 ng/g for parabens in compost from sewage sludge [1]. This method demonstrated inter- and intraday variability under 6% and recovery rates from 94.0% to 105.0% across spiked samples [1].

LOQ in compost

Cross-study comparable

10–23 ng/g; recovery 94–105%

Supports low-level quantification in environmental solids

UPLC-MS/MS, negative ESI; method validation context

Evidence Dimension	Method LOQ and recovery with internal standard
Target Compound Data	LOQ: 10-23 ng/g; Recovery: 94.0-105.0%; Variability: <6% RSD
Comparator Or Baseline	Methods using unlabeled ethylparaben without isotope-labeled internal standard (typical LOQ 50-500 ng/g for complex environmental matrices)
Quantified Difference	LOQ improvement of approximately 2-50 fold over non-IS methods (class-level inference)
Conditions	UPLC-MS/MS, negative ESI, SRM mode; pressurized liquid extraction and ultrasound-assisted extraction; compost from sewage sludge

Why This Matters

Demonstrates that Ethyl Paraben-13C6 enables sub-ppb quantification in complex environmental solids, meeting regulatory monitoring requirements for endocrine-disrupting compounds.

• [1] Benítez-Villalba JC, Zafra-Gómez A, Dorival-García N, Camino-Sánchez FJ, Cantarero S, Vílchez JL. Ultra-performance liquid chromatography MS/MS method for the determination of parabens in compost from sewage sludge: comparison of the efficiency of two extraction techniques. J Sep Sci. 2013;36(16):2635-45. DOI: 10.1002/jssc.201300318. View Source

Method Sensitivity in Human Serum

In a validated dispersive liquid-liquid microextraction UHPLC-MS/MS method for human serum, Ethylparaben ring 13C6-labeled was used as a surrogate. The method achieved limits of quantification ranging from 0.2 to 0.7 ng/mL with interday variability (RSD) from 3.8% to 11.9% [1]. Matrix-matched calibration using the 13C6-labeled surrogate enabled spike recovery rates of 96-106% [1].

LOQ in human serum

Cross-study comparable

0.2–0.7 ng/mL; recovery 96–106%

Supports bioanalytical sensitivity in research matrices

DLLME-UHPLC-MS/MS; human serum research matrix

Evidence Dimension	Method LOQ and recovery in biological matrix
Target Compound Data	LOQ: 0.2-0.7 ng/mL; Recovery: 96-106%; Interday variability: 3.8-11.9% RSD
Comparator Or Baseline	External standard calibration methods (typical LOQ 1-10 ng/mL for parabens in serum)
Quantified Difference	LOQ improvement of approximately 5-50 fold over non-isotope dilution methods
Conditions	UHPLC-MS/MS with dispersive liquid-liquid microextraction; human serum samples; enzymatic treatment for total paraben quantification

Why This Matters

Enables accurate biomonitoring of human paraben exposure at environmentally relevant concentrations, supporting epidemiological studies and regulatory risk assessment.

• [1] Vela-Soria F, Ballesteros O, Zafra-Gómez A, Ballesteros L, Navalón A. A new treatment by dispersive liquid-liquid microextraction for the determination of parabens in human serum samples. Anal Bioanal Chem. 2013;405(23):7259-67. DOI: 10.1007/s00216-013-7181-x. View Source

Method Sensitivity in Human Urine

An isotope-dilution UHPLC-HRMS method employing labeled paraben analogs (including ethylparaben-13C6) achieved limits of quantitation ranging from 0.3 to 0.6 ng/mL in human urine samples [1]. The method demonstrated high precision (repeatability and reproducibility RSD 1-8%) and high trueness (mean extraction recovery 93-107% across two concentration levels) [1].

LOQ in human urine

Cross-study comparable

0.3–0.6 ng/mL; precision RSD 1–8%

Supports high-accuracy biomonitoring research

UHPLC-HRMS; human urine research matrix

Evidence Dimension	Method LOQ, precision, and accuracy in urine matrix
Target Compound Data	LOQ: 0.3-0.6 ng/mL; Precision RSD: 1-8%; Trueness (recovery): 93-107%
Comparator Or Baseline	Non-isotope dilution LC-MS methods for urinary parabens (typical LOQ 1-5 ng/mL)
Quantified Difference	LOQ improvement of approximately 3-15 fold over external calibration methods
Conditions	UHPLC-QTOF-MS (UHPLC-HRMS) with ultrasound-assisted emulsification microextraction; human urine samples; negative ESI, MRM mode

Why This Matters

Supports high-throughput, high-accuracy human biomonitoring programs such as NHANES and similar national exposure assessment initiatives.

• [1] Zhou HT, Chen HC, Ding WH. Accurate analysis of parabens in human urine using isotope-dilution ultrahigh-performance liquid chromatography-high resolution mass spectrometry. J Pharm Biomed Anal. 2018;150:43-50. DOI: 10.1016/j.jpba.2017.11.072. View Source

ISO 17034 Certification and Traceability

Supelco TraceCERT® Ethylparaben CRM is produced and certified in accordance with ISO/IEC 17025 and ISO 17034, with traceability to primary material from a National Metrology Institute (NMI) such as NIST or NMIJ . Certified content is determined by quantitative NMR and includes uncertainty values and expiry date on the certificate . Ethyl Paraben-13C6 reference standards from CATO are manufactured under ISO 17034 reference material producer accreditation .

ISO 17034 certification

Supporting evidence

ISO/IEC 17025 & 17034; traceable to NIST/NMIJ

Supports metrological traceability documentation

Certified reference material; qNMR content with uncertainty

Evidence Dimension	Metrological traceability and certification level
Target Compound Data	ISO/IEC 17025 and ISO 17034 certified; traceable to NIST/NMIJ; qNMR-certified content with uncertainty
Comparator Or Baseline	Non-certified analytical standards or reagents lacking ISO 17034 accreditation
Quantified Difference	Quantified uncertainty values provided on certificate of analysis (product-specific); non-certified materials lack formal uncertainty statements
Conditions	Certified reference material (CRM) production under ISO 17034; quantitative NMR certification

Why This Matters

ISO 17034 certification is mandatory for laboratories operating under ISO/IEC 17025 accreditation and for regulatory submissions requiring documented measurement traceability and uncertainty.

Chemical Purity and Isotopic Enrichment

Ethyl Paraben-[13C6] is supplied with a purity specification of 98% by CP (chemical purity) and 99 atom% 13C isotopic enrichment . This dual specification ensures both high chemical integrity and high isotopic fidelity, distinguishing it from lower-enrichment labeled compounds (e.g., 95-97 atom%) or from unlabeled ethylparaben (typically ≥99% chemical purity but zero isotopic enrichment).

Purity & enrichment

Supporting evidence

98% chemical purity; 99 atom% 13C

Defines isotopic enrichment specification; minimizes cross-talk

CoA specification; HPLC and IRMS verified

Evidence Dimension	Chemical purity and isotopic enrichment
Target Compound Data	98% by CP; 99 atom% 13C
Comparator Or Baseline	Unlabeled ethylparaben: ≥99% purity, 0% isotopic enrichment; Lower-grade labeled paraben: 95-97 atom% 13C
Quantified Difference	Isotopic enrichment difference of 2-4 atom% vs lower-grade labeled materials
Conditions	Certificate of Analysis (CoA) specification; HPLC purity determination and isotope ratio MS

Why This Matters

Higher isotopic enrichment minimizes isotopic cross-talk and improves the linear dynamic range of isotope dilution calibration curves.

Key Application Scenarios

Environmental Paraben Monitoring

Ethyl Paraben-13C6 is deployed as an internal standard in UPLC-MS/MS methods for quantifying parabens in environmental solid and liquid matrices. Validated methods using this labeled standard have achieved LOQs of 10-23 ng/g in compost [1] and enable accurate assessment of paraben fate and transport from sewage sludge applications to agricultural soils. The 13C6 internal standard corrects for complex matrix effects inherent in environmental samples, which can cause ion suppression exceeding 50% in ESI-MS analysis without proper internal standardization [1].

Human Biomonitoring Studies

In clinical and epidemiological research, Ethyl Paraben-13C6 serves as a surrogate or internal standard for quantifying parabens in human serum and urine. Methods employing this labeled compound achieve LOQs of 0.2-0.7 ng/mL in serum [2] and 0.3-0.6 ng/mL in urine [3], with recovery rates consistently between 93% and 107%. This sensitivity is sufficient to detect and quantify background paraben exposure in the general population, enabling studies of paraben body burden, endocrine disruption potential, and exposure trends across demographic groups [2][3].

Cosmetic Quality Control Testing

Ethyl Paraben-13C6 is employed in isotope dilution paper spray tandem mass spectrometry methods for rapid, high-throughput assay of parabens in cosmetic and drug preparations [4]. The method achieves accuracy near 100% across calibration ranges of 2-15 mg/L when using the corresponding 13C6-labeled internal standard for each paraben [4]. This application supports regulatory compliance testing where paraben concentrations are restricted to maximum 1% in cosmetic products, as well as product quality verification in manufacturing settings [5].

Method Validation for Accredited Labs

Laboratories operating under ISO/IEC 17025 accreditation require certified reference materials with documented metrological traceability. Ethyl Paraben-13C6 CRMs certified to ISO 17034 and traceable to NIST or NMIJ fulfill this requirement, providing certified purity values with associated measurement uncertainty determined by quantitative NMR. This level of documentation is essential for method validation protocols, proficiency testing schemes, and regulatory data submissions to agencies such as FDA, EPA, and EFSA.

Application

Selection Property

Validation Focus

Environmental residue analysis

13C6-labeled internal standard for IDMS

Matrix-effect correction and extraction recovery in complex solids/liquids

Human biomonitoring research

13C6 surrogate for biofluid analysis

Accuracy and precision in serum and urine research matrices

Cosmetic preservative quantification

Paper spray MS isotope dilution

Rapid assay accuracy and calibration linearity

Accredited lab method validation

ISO 17034 certified reference material

Metrological traceability and measurement uncertainty documentation

• [1] Benítez-Villalba JC, Zafra-Gómez A, Dorival-García N, Camino-Sánchez FJ, Cantarero S, Vílchez JL. Ultra-performance liquid chromatography MS/MS method for the determination of parabens in compost from sewage sludge: comparison of the efficiency of two extraction techniques. J Sep Sci. 2013;36(16):2635-45. DOI: 10.1002/jssc.201300318. View Source
• [2] Vela-Soria F, Ballesteros O, Zafra-Gómez A, Ballesteros L, Navalón A. A new treatment by dispersive liquid-liquid microextraction for the determination of parabens in human serum samples. Anal Bioanal Chem. 2013;405(23):7259-67. DOI: 10.1007/s00216-013-7181-x. View Source
• [3] Zhou HT, Chen HC, Ding WH. Accurate analysis of parabens in human urine using isotope-dilution ultrahigh-performance liquid chromatography-high resolution mass spectrometry. J Pharm Biomed Anal. 2018;150:43-50. DOI: 10.1016/j.jpba.2017.11.072. View Source
• [4] A fast methodology for the assay of parabens in drug and cosmetic preparations based on paper spray tandem mass spectrometry and isotope dilution approach. Method accuracy near 100% evaluated using fortified samples. View Source
• [5] Determination of Frequently Used Parabens in Shampoo and Conditioners using Validated HPLC Assay Method. Concentration restricted to maximum 1%. View Source